Cas no 2111321-45-8 (1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2111321-45-8
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6239885
• PubChem ID: 165685848
• Update Time: 2025-05-28

1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• EN300-1816410
• 2111321-45-8

• Inchi： 1S/C8H9N3/c9-6-8(2-1-3-8)7-4-10-11-5-7/h4-5H,1-3H2,(H,10,11)
• InChI Key： FGXZTMLEBLLWQP-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2111321-45-8)

The compound 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2111321-45-8) is a versatile chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring fused with a cyclobutane backbone and a carbonitrile functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key reasons for the growing interest in 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile is its role in addressing modern healthcare challenges. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to modulate specific biological pathways. For instance, the pyrazole moiety is known to interact with various enzymatic targets, making it a hotspot for medicinal chemists. The carbonitrile group further enhances its reactivity, enabling diverse derivatization opportunities.

In the context of agrochemical applications, 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile is being studied for its potential as a precursor to novel pesticides and herbicides. The agricultural sector is under constant pressure to develop safer and more effective crop protection agents, and this compound’s structural features align well with these needs. Its cyclobutane ring provides rigidity, which can improve the stability and bioavailability of derived products.

From a synthetic chemistry perspective, the preparation of 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile often involves multi-step reactions, including cyclization and nitrile formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yields and reduce reaction times. These innovations are particularly relevant in today’s fast-paced research environment, where efficiency and sustainability are paramount.

The compound’s physicochemical properties, such as its solubility, melting point, and stability under various conditions, are critical for its practical applications. Recent studies have focused on improving these attributes through structural modifications, ensuring compatibility with formulation requirements in both pharmaceutical and agrochemical industries. The carbonitrile group, for example, can be further functionalized to enhance water solubility or binding affinity.

Another area of exploration is the computational modeling of 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile. Molecular docking studies and quantum mechanical calculations are being used to predict its interactions with biological targets. This approach aligns with the current trend of integrating artificial intelligence and machine learning in drug discovery, enabling faster and more accurate predictions of compound behavior.

In summary, 1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2111321-45-8) represents a promising scaffold in modern chemistry. Its applications span from drug development to crop protection, driven by its unique structural features and adaptability. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.